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Compound of Interest

Compound Name: 5-Methylfurfurylamine

Cat. No.: B076237 Get Quote

Introduction

5-Methylfurfurylamine, a bio-based amine derived from renewable resources, is emerging as

a valuable building block in the synthesis of novel agrochemicals. Its furan ring system,

substituted with a methyl and an aminomethyl group, provides a unique scaffold for the

development of pesticides with potentially favorable environmental profiles. This document

outlines the application of 5-Methylfurfurylamine in the synthesis of fungicides, detailing

synthetic protocols, and presenting available activity data. While direct large-scale commercial

applications are still under investigation, research into derivatives of closely related structures

indicates significant potential for fungicidal activity.

Application in Fungicide Synthesis
Derivatives of 5-Methylfurfurylamine are anticipated to exhibit fungicidal properties, drawing

parallels from the bioactivity of similar furfurylamine compounds. The primary synthetic strategy

involves the reaction of 5-Methylfurfurylamine with various aromatic aldehydes to form Schiff

bases, which are subsequently reduced to stable secondary amines. These N-substituted 5-
methylfurfurylamines can be further modified to generate a diverse library of compounds for

biological screening.
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To cite this document: BenchChem. [Application of 5-Methylfurfurylamine in Agrochemical
Synthesis: A Focus on Fungicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076237#application-of-5-methylfurfurylamine-in-
agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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